Sorbitan isostearate

Specification

• CAS No.: 54392-26-6
• Molecular Formula: C24H46O6
• Molecular Weight: 430.6 g/mol
• IUPAC Name: [1-(3,4-dihydroxyoxolan-2-yl)-2-hydroxyethyl] 16-methylheptadecanoate
• Standard InChI: InChI=1S/C24H46O6/c1-19(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-22(27)30-21(17-25)24-23(28)20(26)18-29-24/h19-21,23-26,28H,3-18H2,1-2H3
• Standard InChI Key: FGUZFFWTBWJBIL-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)CCCCCCCCCCCCCCC(=O)O[C@H](CO)[C@@H]1[C@@H]([C@H](CO1)O)O
• SMILES: CC(C)CCCCCCCCCCCCCCC(=O)OC(CO)C1C(C(CO1)O)O
• Canonical SMILES: CC(C)CCCCCCCCCCCCCCC(=O)OC(CO)C1C(C(CO1)O)O

Introduction

Sorbitan isostearate is a versatile compound widely used in the cosmetic industry due to its emulsifying and skin conditioning properties. It is a sorbitan ester formed from the reaction of sorbitol and isostearic acid, making it an essential ingredient in various skincare products such as creams, lotions, and protective emollients.

Functions in Cosmetic Products

Sorbitan isostearate serves several key functions in cosmetic formulations:

Safety Assessment

Sorbitan isostearate has been evaluated for its safety in cosmetic applications. It is generally considered non-irritating, non-sensitizing, and non-comedogenic, making it suitable for use in a wide range of products.

Safety Studies

• Repeat-Insult Patch Test (RIPT): Sorbitan isostearate was found to be non-irritating and non-sensitizing in RIPT and comedogenicity protocols.

• Animal Studies: In studies involving rabbits, sorbitan isostearate showed minimal irritation potential, with primary irritation indices indicating it as a non-to-weak irritant.

Comparison with Other Sorbitan Esters

Sorbitan isostearate is part of a broader group of sorbitan esters, each with similar but distinct properties. Here is a comparison with other commonly used sorbitan esters:

Sorbitan Ester	Function	Irritation Potential
Sorbitan Isostearate	Emulsifier, skin conditioner	Non-irritating
Sorbitan Laurate	Emulsifier, surfactant	Mild irritation potential
Sorbitan Oleate	Emulsifier, skin conditioner	Generally non-irritating
Sorbitan Stearate	Emulsifier, stabilizer	Non-irritating

Applications and Future Directions

Sorbitan isostearate is recommended for use in protective, baby care, and general-purpose emollient creams due to its ability to disperse insoluble particles evenly in cosmetic formulations. Its versatility and safety profile make it an attractive ingredient for future formulations in the cosmetic industry.